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Compound of Interest

Compound Name: 1-Butanamine, hydrofluoride

Cat. No.: B15484292

Essential Safety and Handling Guide for 1-
Butanamine, Hydrofluoride

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for handling 1-Butanamine,
Hydrofluoride. Given that this substance is a salt of a flammable, corrosive base (1-
Butanamine) and an extremely toxic and corrosive acid (Hydrofluoric Acid), it must be handled
with the utmost caution. The safety protocols outlined below are derived from the hazards
associated with its constituent components, with a primary emphasis on the severe dangers of
Hydrofluoric Acid (HF).

Personal Protective Equipment (PPE)

When handling 1-Butanamine, Hydrofluoride, a comprehensive PPE strategy is mandatory to
prevent exposure through skin contact, inhalation, or ingestion. The following table summarizes
the required PPE.
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Chemical splash goggles and

a face shield

Always wear both when there
is a risk of splashing.[1][2][3]
Safety glasses are not

sufficient.[3]

Hands

HF-resistant gloves (e.g.,
heavy-duty nitrile or natural
rubber)

Thin, disposable gloves do not
offer adequate protection.[4] It
is recommended to wear a
thinner disposable glove
underneath the thicker HF-
resistant glove.[4] Always
consult the glove
manufacturer's resistance data
for hydrofluoric acid.[1][2]

Body

Long-sleeved lab coat and an

acid-resistant apron

An apron made of natural
rubber, neoprene, or viton
should be worn over a lab
coat.[3][4]

Clothing

Long pants and closed-toe

shoes

Pants should be worn without
cuffs to prevent trapping
chemicals. Ensure there is no
exposed skin between the
shoe and ankle.[1][2]

Respiratory

Use within a certified chemical

fume hood

Respiratory protection should
not be necessary if all work is
conducted in a properly
functioning chemical fume
hood.[2]

Quantitative Safety Data

The following table summarizes key quantitative safety data for the components of 1-

Butanamine, Hydrofluoride. This information is critical for risk assessment and safe handling.
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Property 1-Butanamine Hydrofluoric Acid
CAS Number 109-73-9[5][6] 7664-39-3[7]
Molecular Formula C4H11NI[5][6] HF

Boiling Point 78 °C [ 172.4 °F[5] 19.5°C/67.1°F
Flash Point -8 °C[8] Not flammable
Exposure Limits (ACGIH TLV) Ceiling: 5 ppm[8] Ceiling: 2 ppm (as F)

IDLH (Immediately Dangerous

2000 ppm[8 30 ppm
to Life or Health) ppm(] PP

Experimental Protocols

Handling and Storage:

o Work Area: All work with 1-Butanamine, Hydrofluoride must be conducted in a certified
chemical fume hood.[2][4]

» Container Compatibility: Store in chemically compatible containers such as polyethylene,
polypropylene, or Teflon.[3] NEVER use glass containers, as HF reacts with silica.[3]

e Segregation: Store away from incompatible materials, including metals, glass, ceramics,
strong bases, and oxidizers.[3][9]

» Personal Hygiene: Wash hands thoroughly after handling, even after removing gloves.[1][2]
Avoid eating, drinking, or smoking in the work area.[9]

Spill Cleanup Protocol:
o Evacuate: In case of a large spill, evacuate the area and alert others.[3]

o Personal Protection: Before cleaning a small spill, don the appropriate PPE as detailed
above.

o Neutralization: Use a spill kit specifically designed for HF, which contains a neutralizer like
calcium carbonate, calcium hydroxide, or sodium bicarbonate.[3] DO NOT use silica-based
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absorbents (like sand or kitty litter) as they react with HF to produce toxic silicon tetrafluoride
gas.[3]

o Collection: Collect the neutralized residue using non-sparking tools and place it in a sealed,

properly labeled container for hazardous waste disposal.[5][9]

o Decontamination: Decontaminate the spill area with a 10% sodium carbonate solution.[10]

Disposal Plan:

Waste Classification: 1-Butanamine, Hydrofluoride and any contaminated materials are
considered hazardous waste.

Containerization: Collect all waste in clearly labeled, compatible containers.[5]

Disposal: Dispose of the hazardous waste through your institution's environmental health
and safety office, following all local, regional, and national regulations.[5] Do not pour down
the drain.[5][8]

Emergency Response Plan

In Case of Exposure, Immediate Medical Attention is Critical.

Skin Exposure:

Immediate Action: Immediately proceed to an emergency shower or drench hose and flush
the affected area with copious amounts of water for at least 5 minutes.[10]

Remove Contaminated Items: While flushing, remove all contaminated clothing and jewelry.
[1][10]

Apply Calcium Gluconate: After flushing, apply 2.5% calcium gluconate gel to the affected
area and massage it into the skin.[1][10] Reapply every 10-15 minutes until medical help
arrives.[10]

Seek Medical Attention: Call for emergency medical assistance immediately.[3]

Eye Exposure:
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» Immediate Flushing: Immediately flush the eyes with large amounts of water for at least 15
minutes at an eyewash station, holding the eyelids open.[3][10]

e Medical Emergency: Call for immediate medical assistance.[10]

e Do Not Use Calcium Gluconate in Eyes: Do not apply calcium gluconate gel directly into the
eyes.[3]

Inhalation:

e Move to Fresh Air: Immediately move the individual to fresh air.[2][10]

o Emergency Call: Call for emergency medical help.[10]

« Artificial Respiration: If the person is not breathing, provide artificial respiration.[2]
Ingestion:

e Do Not Induce Vomiting: Do not induce vomiting.[3][9]

 Dilute: If the person is conscious, have them drink large amounts of water or milk to dilute
the chemical.[3]

o Seek Immediate Medical Help: Call for immediate medical attention.[3]

Workflow for a Chemical Spill
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Spill of 1-Butanamine, Hydrofluoride

Spill Occurs

Immedia%e Actions

Evacuate Immediate Area
Alert Others

:

Assess Spill Size

e AN
ﬁnall & Controllable \Large or Uncontrolled

Cleanup Procgdure

Emeygency Response
Don Appropriate PPE:
- HF-Resistant Gloves

- Goggles & Face Shield
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Large or Uncontrolled Spill

Neutralize with HF Spill Kit
(e.g., Calcium Carbonate)

Call Environmental Health & Safety

Collect Residue with
Non-Sparking Tools

Place in Labeled
Hazardous Waste Container

Click to download full resolution via product page

Caption: Workflow for responding to a 1-Butanamine, Hydrofluoride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

